2-[(3-Chloropyridin-4-yl)amino]cyclopentan-1-ol

• IUPAC Name: 2-[(3-chloropyridin-4-yl)amino]cyclopentan-1-ol
• InChI: InChI=1S/C10H13ClN2O/c11-7-6-12-5-4-8(7)13-9-2-1-3-10(9)14/h4-6,9-10,14H,1-3H2,(H,12,13)
• InChI Key: QIQBHGUBPIHVQU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)O)NC2=C(C=NC=C2)Cl
• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol

Description

2-[(3-Chloropyridin-4-yl)amino]cyclopentan-1-ol is a chemical compound that has been synthesized for scientific research purposes. This compound has shown potential in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-[(3-Chloropyridin-4-yl)amino]cyclopentan-1-ol is not fully understood. However, it has been suggested that the compound acts as a modulator of various enzymes and receptors in the body. It has also been shown to inhibit the activity of certain proteins that are involved in the progression of cancer and neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. It has also been shown to improve cognitive function and reduce the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-Chloropyridin-4-yl)amino]cyclopentan-1-ol in lab experiments is its high potency and specificity. It has been shown to have a low toxicity and high selectivity towards its target proteins. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the research on 2-[(3-Chloropyridin-4-yl)amino]cyclopentan-1-ol. One of the main areas of research is the development of new drugs based on this compound for the treatment of various diseases. Another area of research is the investigation of the mechanism of action of this compound and its interaction with various biological pathways. Additionally, there is a need for further studies on the toxicity and pharmacokinetics of this compound to ensure its safety and efficacy in clinical settings.

Synthesis Methods

The synthesis of 2-[(3-Chloropyridin-4-yl)amino]cyclopentan-1-ol involves the reaction of 3-chloro-4-pyridinamine and cyclopentanone in the presence of a reducing agent such as sodium borohydride. The reaction takes place under mild conditions and yields a white crystalline product. The purity and yield of the product can be improved by recrystallization and purification techniques.

Scientific Research Applications

2-[(3-Chloropyridin-4-yl)amino]cyclopentan-1-ol has been extensively studied for its potential in medicinal chemistry, biochemistry, and pharmacology. It has shown promising results in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been used as a research tool to study the mechanism of action of various biological pathways.